Cas no 2138290-61-4 (6-(1-Methylcyclopropanecarbonyl)-2,6-diazaspiro[3.4]octane)

• Product Name: 6-(1-Methylcyclopropanecarbonyl)-2,6-diazaspiro[3.4]octane
• CAS No: 2138290-61-4
• MF: C₁₁H₁₈N₂O
• MW: 194.273422718048
• CID: 6289210
• PubChem ID: 165839768
• Update Time: 2025-05-22

6-(1-Methylcyclopropanecarbonyl)-2,6-diazaspiro[3.4]octane Chemical and Physical Properties

Names and Identifiers

• 6-(1-methylcyclopropanecarbonyl)-2,6-diazaspiro[3.4]octane
• EN300-712259
• 2138290-61-4
• 6-(1-Methylcyclopropanecarbonyl)-2,6-diazaspiro[3.4]octane

• Inchi： 1S/C11H18N2O/c1-10(2-3-10)9(14)13-5-4-11(8-13)6-12-7-11/h12H,2-8H2,1H3
• InChI Key： DUZJQDBHRUUDLZ-UHFFFAOYSA-N
• SMILES： O=C(C1(C)CC1)N1CCC2(CNC2)C1

Computed Properties

• Exact Mass: 194.141913202g/mol
• Monoisotopic Mass: 194.141913202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 32.3Ų

Additional information on 6-(1-Methylcyclopropanecarbonyl)-2,6-diazaspiro[3.4]octane

6-(1-Methylcyclopropanecarbonyl)-2,6-diazaspiro[3.4]octane: A Comprehensive Overview

6-(1-Methylcyclopropanecarbonyl)-2,6-diazaspiro[3.4]octane, also known by its CAS number 2138290-61-4, is a complex organic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique spirocyclic structure, which combines a cyclopropane ring with a diazaspiro system, making it a subject of interest for researchers exploring novel chemical architectures and their potential applications.

The molecular structure of 6-(1-Methylcyclopropanecarbonyl)-2,6-diazaspiro[3.4]octane is notable for its spiro arrangement, where two rings share a single atom—the nitrogen atom in this case. This creates a rigid and strained framework that can influence the compound's physical properties and reactivity. The presence of the cyclopropane ring introduces additional strain, which can be harnessed in various chemical reactions to generate unique products.

Recent studies have focused on the synthesis and characterization of this compound, with particular emphasis on its potential as a building block in drug design. The diazaspiro system has been shown to exhibit interesting pharmacokinetic properties, making it a promising candidate for further exploration in medicinal chemistry. Researchers have also investigated the compound's ability to act as a template for constructing more complex molecules, leveraging its rigid structure to control stereochemistry during synthesis.

In terms of applications, 6-(1-Methylcyclopropanecarbonyl)-2,6-diazaspiro[3.4]octane has been explored in the context of developing new materials with tailored mechanical or electronic properties. Its unique topology could potentially be utilized in the creation of advanced polymers or nanomaterials, although this area remains largely unexplored at present.

The synthesis of this compound typically involves multi-step processes that require precise control over reaction conditions to achieve the desired product. Recent advancements in catalytic methods and asymmetric synthesis have enabled researchers to optimize these processes, leading to higher yields and greater structural diversity.

From an environmental standpoint, the compound's stability and biodegradability are critical considerations for its potential industrial applications. Preliminary studies suggest that it exhibits moderate stability under standard conditions, though further research is needed to fully understand its environmental impact.

In conclusion, 6-(1-Methylcyclopropanecarbonyl)-2,6-diazaspiro[3.4]octane represents an intriguing molecule with vast potential across multiple disciplines. Its unique structure and promising properties make it an attractive target for ongoing research efforts aimed at unlocking its full potential in both academic and industrial settings.